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Compound of Interest

Compound Name: CBR-5884

Cat. No.: B1668693

For researchers and scientists at the forefront of drug development, the lifecycle of a chemical
compound extends beyond its application in experiments. The proper disposal of research
chemicals like CBR-5884, a selective inhibitor of phosphoglycerate dehydrogenase (PHGDH),
is a critical component of laboratory safety and environmental responsibility. This guide
provides essential, immediate safety and logistical information for the proper disposal of CBR-
5884, ensuring that its final journey is as carefully managed as its synthesis and use.

Immediate Safety and Disposal Plan

CBR-5884, due to its chemical nature as a thiocyanate-containing organic compound, must be
treated as hazardous waste. Improper disposal can lead to environmental contamination and
potential health hazards. The primary and most crucial step is to handle all CBR-5884 waste
through a licensed hazardous waste disposal service. Under no circumstances should CBR-
5884 or its solutions be disposed of down the drain.

Key Chemical and Safety Data

A comprehensive understanding of a compound's properties is fundamental to its safe handling
and disposal. The following table summarizes the key quantitative data for CBR-5884.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668693?utm_src=pdf-interest
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/product/b1668693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Reference

Molecular Formula C14H12N204S2 --INVALID-LINK--
Molecular Weight 336.4 g/mol --INVALID-LINK--
Solubility Soluble in DMSO and DMF --INVALID-LINK--
Physical Form Crystalline solid --INVALID-LINK--
Storage Store at -20°C --INVALID-LINK--

Detailed Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of CBR-5884. This protocol is designed for implementation by trained laboratory personnel in a
controlled environment.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),
safety goggles, and a lab coat when handling CBR-5884 waste.

2. Waste Segregation and Collection:

o Solid Waste: Collect unadulterated CBR-5884 powder and any materials contaminated with
the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled, dedicated
hazardous waste container. The container should be made of a material compatible with
organic compounds.

e Liquid Waste: CBR-5884 is commonly dissolved in solvents like Dimethyl Sulfoxide (DMSO)
or Dimethylformamide (DMF).[1] Collect all solutions containing CBR-5884 in a separate,
sealed, and clearly labeled hazardous waste container.

o Important: Do not mix CBR-5884 waste with other waste streams unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.
Incompatible chemicals can lead to dangerous reactions.[2] Thiocyanate compounds, for
instance, can react with strong acids to produce highly toxic hydrogen cyanide gas.[3]
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3. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"CBR-5884," and the primary solvent used (e.g., "CBR-5884 in DMSQO"). Include the date of
waste accumulation and the responsible researcher's name.

4. Storage of Waste:

o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
area away from incompatible materials, particularly strong acids.[2] Follow your institution's
guidelines for the temporary storage of hazardous waste.

5. Professional Disposal:

» Contact your institution's EHS department or a certified hazardous waste disposal company
to arrange for the pickup and proper disposal of the collected CBR-5884 waste.[4] Provide
them with the Safety Data Sheet (SDS) for CBR-5884 to ensure they have all the necessary
information for safe handling and transport.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CBR-5884.
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Caption: Logical workflow for the proper disposal of CBR-5884.

By adhering to these procedures, researchers can ensure the safe and environmentally
conscious disposal of CBR-5884, upholding the principles of responsible laboratory practice
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from the beginning of an experiment to its very end.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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